1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine

• IUPAC Name: [4-(imidazol-1-ylmethyl)phenyl]-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N6O/c27-20(19-4-2-18(3-5-19)16-24-9-7-21-17-24)25-13-10-23(11-14-25)12-15-26-8-1-6-22-26/h1-9,17H,10-16H2
• InChI Key: ADZKHLGQFQRUCU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CC=N2)C(=O)C3=CC=C(C=C3)CN4C=CN=C4
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Pyrazole is a similar organic compound with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Scientific Research Applications

Therapeutic Potential of Imidazole Containing Compounds

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Anti-Tubercular Activity

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mGluR2 Positive Allosteric Modulators (PAMs)

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Anti-Aspergillus Activity

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Applications in Luminescence

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Applications in Catalysis

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Applications in Magnetism

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Applications in Drug Delivery

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Mechanism of Action

The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. Given the broad range of chemical and biological properties of imidazole, there is potential for the development of new drugs that overcome the problems of antimicrobial resistance.